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Compound Focus: 2-Ethenylfuran

CAS No.: 31093-57-9

Cat. No.: S3711287

Fundamental Data & Research Context

The table below summarizes key information for 2-Ethenylfuran (also known as 2-vinylfuran) from the

National Institute of Standards and Technology (NIST) and a biomedical database [1] [2].

Property Value / Information

Chemical Formula CgHgO [1]

Molar Mass 94.113 g/mol [1]

CAS Registry 1487-18-9 [2]

Number

PubChem CID 73881 [2]

Key Databases NIST Web Thermo Tables (Thermophysical data) [1]; Human Breathomics

Database (Biomedical context) [2]

The Human Breathomics Database identifies 2-Ethenylfuran as a volatile organic compound (VOC)

found in the healthy human body, referenced in a 2014 review in the Journal of Breath Research [2]. This
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strongly suggests that detection techniques like Gas Chromatography-Mass Spectrometry (GC-MS),

commonly used in breathomics, are applicable for analyzing this compound.

Diagram of a Generic VOC Detection Workflow

Based on the context that 2-Ethenylfuran is a breath VOC, here is a flowchart of a typical GC-MS-based

detection workflow. You can adapt this diagram with specific details as you find them.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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